Cas no 12036-10-1 (Ruthenium (IV) Oxide)

• Product Name: Ruthenium (IV) Oxide
• CAS No: 12036-10-1
• MF: O₂Ru
• MW: 133.068799972534
• MDL: MFCD00011210
• CID: 48743
• PubChem ID: 24854286
• Update Time: 2025-08-05

Ruthenium (IV) Oxide Chemical and Physical Properties

Names and Identifiers

• Ruthenium(IV) oxide
• Ruthenium (IV) Oxide Anhydrous
• Ruthenium dioxide
• Ruthenium (IV) Oxide
• Ruthenium(IV)oxide monohydrate
• dioxoruthenium
• CS-0080854
• AC3187
• FT-0754950
• MFCD00011210
• A936607
• J-524226
• WOCIAKWEIIZHES-UHFFFAOYSA-N
• Ruthenium(IV) oxide hydrate, Ru 58% min
• 11113-84-1
• ruthenium(iv) oxide anhydrous
• Ruthenium oxide (RuO2)
• DTXSID0065193
• 12036-10-1
• Ruthenium(IV) oxide, anhydrous, Premion?
• EINECS 234-840-6
• Ruthenium(IV) oxide, 99.9% trace metals basis
• Ruthenium(IV) oxide, Electronic Grade, Premion?
• Ruthenium(IV) oxide, anhydrous
• Ruthenium (IV) oxide, 99.9% trace metals basis
• AKOS015914485
• Lead (Pb) Sputtering Targets
• J-004321
• RUTHENIUM(IV)OXIDE
• Q417022
• SY010110
• Ruthenium oxide
• RuO2
• RuO2 xH2O
• dioxoruthenium,hydrate
• DTXCID7033602

• MDL： MFCD00011210
• Inchi： 1S/2O.Ru
• InChI Key： WOCIAKWEIIZHES-UHFFFAOYSA-N
• SMILES： [Ru](=O)=O

Computed Properties

• Exact Mass: 133.89400
• Monoisotopic Mass: 133.894
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 18.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• Color/Form: Dark blue crystal, tetragonal system.
• Density: 6.97 g/mL at 25 °C(lit.)
• Melting Point: 1200°C (subl.)
• Boiling Point: No data available
• Flash Point: °C
• Water Partition Coefficient: Insoluble
• PSA: 34.14000
• LogP: -0.23760
• Solubility: Insoluble in water and acid, soluble in molten lye.
• Sensitiveness: Hygroscopic

Ruthenium (IV) Oxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36
• Safety Instruction： S26-S39
• RTECS：VM2654000
• Hazardous Material Identification：
• HazardClass：5.1
• TSCA：Yes
• Risk Phrases：R36
• Packing Group：I; II; III
• Safety Term：5.1
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal organides Transition metal oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Ruthenium (IV) Oxide

Ruthenium (IV) Oxide: A Comprehensive Overview

Ruthenium (IV) Oxide, also known as RuO₂, is a highly versatile compound with a CAS number of 12036-10-1. This compound has garnered significant attention in the scientific community due to its unique properties and wide-ranging applications. In recent years, advancements in materials science and catalysis have further highlighted the potential of Ruthenium (IV) Oxide in various industrial and technological sectors.

Ruthenium (IV) Oxide exhibits exceptional electronic and catalytic properties, making it an ideal candidate for use in electrochemical processes. Recent studies have demonstrated its effectiveness as a catalyst in water electrolysis, where it significantly enhances the efficiency of hydrogen production. This is particularly relevant in the context of global efforts to transition towards renewable energy sources and reduce carbon emissions.

The synthesis of Ruthenium (IV) Oxide has been optimized through various methods, including hydrothermal synthesis and sol-gel techniques. These methods allow for precise control over the morphology and crystallinity of the resulting material, which are critical factors in determining its performance in different applications. For instance, nanostructured Ruthenium (IV) Oxide has shown improved catalytic activity compared to its bulk counterpart, due to its higher surface area and enhanced electron transfer capabilities.

In addition to its catalytic applications, Ruthenium (IV) Oxide has found significant use in the field of electrochromic devices. These devices are capable of changing their optical properties in response to an applied voltage, making them highly suitable for smart windows and energy-efficient buildings. Recent research has focused on improving the durability and response time of these devices by incorporating Ruthenium (IV) Oxide into their architectures.

The electronic properties of Ruthenium (IV) Oxide are further enhanced by its ability to undergo redox reactions, which makes it a promising candidate for use in energy storage systems such as supercapacitors. Studies have shown that Ruthenium (IV) Oxide-based electrodes exhibit high capacitance values and excellent cycling stability, making them suitable for applications requiring rapid charge-discharge cycles.

Another area where Ruthenium (IV) Oxide has shown potential is in the field of photocatalysis. By incorporating this compound into photocatalytic systems, researchers have been able to achieve higher rates of organic pollutant degradation under visible light irradiation. This is particularly important in environmental remediation efforts, where efficient removal of hazardous substances from water and air is crucial.

Recent advancements in computational modeling have also provided deeper insights into the electronic structure and catalytic mechanisms of Ruthenium (IV) Oxide. These studies have enabled researchers to design more efficient catalysts by modifying the surface chemistry and electronic properties of the material. Such innovations are expected to further expand the applicability of Ruthenium (IV) Oxide in industrial processes.

In conclusion, Ruthenium (IV) Oxide continues to be a subject of intense research due to its multifaceted properties and potential applications across various fields. From catalysis to energy storage and environmental remediation, this compound offers a wide range of opportunities for innovation. As research progresses, it is anticipated that new discoveries will further enhance our understanding and utilization of this remarkable material.